Cas no 23847-33-8 (Benzamide, N-(phenylthio)-)
Benzamide, N-(phenylthio)- structure
Product Name:Benzamide, N-(phenylthio)-
CAS No:23847-33-8
MF:C13H11NOS
MW:229.297541856766
CID:1415518
PubChem ID:12548618
Update Time:2025-04-20
Benzamide, N-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(phenylthio)-
- N-(Phenylthio)benzamide
- 23847-33-8
-
- Inchi: 1S/C13H11NOS/c15-13(11-7-3-1-4-8-11)14-16-12-9-5-2-6-10-12/h1-10H,(H,14,15)
- InChI Key: GIVOIPAVPWFKAN-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 229.05623
- Monoisotopic Mass: 229.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 29.1
Benzamide, N-(phenylthio)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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